T Epitope, Threonyl
T Epitope, Threonyl
Brand Name:
Vulcanchem
CAS No.:
60280-58-2
VCID:
VC0014641
InChI:
InChI=1S/C18H32N2O13/c1-5(9(19)16(28)29)30-17-10(20-6(2)23)15(12(25)8(4-22)31-17)33-18-14(27)13(26)11(24)7(3-21)32-18/h5,7-15,17-18,21-22,24-27H,3-4,19H2,1-2H3,(H,20,23)(H,28,29)/t5-,7?,8?,9+,10+,11+,12+,13+,14+,15-,17+,18+/m1/s1
SMILES:
CC(C(C(=O)O)N)OC1C(C(C(C(O1)CO)O)OC2C(C(C(C(O2)CO)O)O)O)NC(=O)C
Molecular Formula:
C₁₈H₃₂N₂O₁₃
Molecular Weight:
484.45
T Epitope, Threonyl
CAS No.: 60280-58-2
Reference Standards
VCID: VC0014641
Molecular Formula: C₁₈H₃₂N₂O₁₃
Molecular Weight: 484.45
CAS No. | 60280-58-2 |
---|---|
Product Name | T Epitope, Threonyl |
Molecular Formula | C₁₈H₃₂N₂O₁₃ |
Molecular Weight | 484.45 |
IUPAC Name | (2S,3R)-3-[(2S,3S,4R,5R)-3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[(2R,3S,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-aminobutanoic acid |
Standard InChI | InChI=1S/C18H32N2O13/c1-5(9(19)16(28)29)30-17-10(20-6(2)23)15(12(25)8(4-22)31-17)33-18-14(27)13(26)11(24)7(3-21)32-18/h5,7-15,17-18,21-22,24-27H,3-4,19H2,1-2H3,(H,20,23)(H,28,29)/t5-,7?,8?,9+,10+,11+,12+,13+,14+,15-,17+,18+/m1/s1 |
SMILES | CC(C(C(=O)O)N)OC1C(C(C(C(O1)CO)O)OC2C(C(C(C(O2)CO)O)O)O)NC(=O)C |
Synonyms | O-[2-(Acetylamino)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranosyl]-L-threonine; Threonyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-α-D-galactopyranos_x000B_ide; |
PubChem Compound | 46782993 |
Last Modified | Nov 11 2021 |
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